Cas no 2227858-59-3 (5-(3S)-3-aminobutylthiophene-3-carbonitrile)

• Product Name: 5-(3S)-3-aminobutylthiophene-3-carbonitrile
• CAS No: 2227858-59-3
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 6280478
• PubChem ID: 165722521
• Update Time: 2025-05-22

5-(3S)-3-aminobutylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3S)-3-aminobutylthiophene-3-carbonitrile
• EN300-1751062
• 2227858-59-3
• 5-[(3S)-3-aminobutyl]thiophene-3-carbonitrile

• Inchi： 1S/C9H12N2S/c1-7(11)2-3-9-4-8(5-10)6-12-9/h4,6-7H,2-3,11H2,1H3/t7-/m0/s1
• InChI Key： VZJZWXABTVKJRL-ZETCQYMHSA-N
• SMILES： S1C=C(C#N)C=C1CC[C@H](C)N

Computed Properties

• Exact Mass: 180.07211956g/mol
• Monoisotopic Mass: 180.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78Ų

Additional information on 5-(3S)-3-aminobutylthiophene-3-carbonitrile

5-(3S)-3-Aminobutylthiophene-3-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 2227858-59-3, commonly referred to as 5-(3S)-3-aminobutylthiophene-3-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring with an aminoalkyl group and a nitrile functional group. The thiophene moiety, a five-membered aromatic ring containing one sulfur atom, is known for its stability and electronic properties, making it a valuable component in various applications.

5-(3S)-3-Aminobutylthiophene-3-carbonitrile is synthesized through a series of carefully designed reactions that ensure the correct stereochemistry at the chiral center. The synthesis typically involves the coupling of an aminoalkyl chain to the thiophene ring, followed by the introduction of the nitrile group at the appropriate position. This compound's structure is particularly interesting due to the presence of both electron-donating and electron-withdrawing groups, which can influence its reactivity and electronic properties.

Recent studies have highlighted the potential of 5-(3S)-3-aminobutylthiophene-3-carbonitrile in the development of advanced materials. For instance, researchers have explored its use in creating novel semiconducting polymers and organic light-emitting diodes (OLEDs). The thiophene ring's ability to participate in π-conjugation makes it an ideal candidate for such applications, as it can enhance the material's electronic conductivity and optical properties. Additionally, the nitrile group introduces additional functionality, allowing for further chemical modifications to tailor the material's properties.

In the field of pharmacology, 5-(3S)-3-aminobutylthiophene-3-carbonitrile has shown promise as a lead compound for drug discovery. Its unique structure enables it to interact with various biological targets, such as enzymes and receptors, making it a valuable tool in medicinal chemistry. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways. The aminoalkyl chain provides flexibility and bioavailability, while the nitrile group can serve as a site for further functionalization to enhance pharmacokinetic properties.

The stereochemistry of 5-(3S)-3-aminobutylthiophene-3-carbonitrile plays a crucial role in its biological activity. The (S) configuration at the chiral center ensures optimal interactions with target molecules, making it more effective than its (R) counterpart. This highlights the importance of stereocontrol in organic synthesis, particularly when developing compounds for therapeutic applications.

From a synthetic perspective, 5-(3S)-3-aminobutylthiophene-3-carbonitrile serves as a versatile building block for constructing more complex molecules. Its reactivity can be exploited in various coupling reactions, such as Suzuki-Miyaura couplings or Heck reactions, to create larger aromatic systems with enhanced functionality. These advancements have opened new avenues for exploring its potential in areas such as sensors, catalysts, and energy storage devices.

In conclusion, 5-(3S)-3-aminobutylthiophene-3-carbonitrile (CAS No. 2227858-59-3) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover its full potential, this compound is poised to make substantial contributions to both academic and industrial fields.